Cas no 89047-60-9 (1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy-)

89047-60-9 structure
Product name:1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy-
1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy-
- 5,6-dimethoxy-1,2,3,4-tetrahydronaphthalene-1,2-dicarbonitrile
- WHGNJFMCGCVUOU-UHFFFAOYSA-N
- DTXSID30548283
- 1,2-Dicyano-5,6-dimethoxytetralin
- 89047-60-9
- SCHEMBL10504881
-
- Inchi: InChI=1S/C14H14N2O2/c1-17-13-6-5-10-11(14(13)18-2)4-3-9(7-15)12(10)8-16/h5-6,9,12H,3-4H2,1-2H3
- InChI Key: WHGNJFMCGCVUOU-UHFFFAOYSA-N
- SMILES: COC1=C(C2=C(C=C1)C(C(CC2)C#N)C#N)OC
Computed Properties
- Exact Mass: 242.105527694g/mol
- Monoisotopic Mass: 242.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66Ų
- XLogP3: 1.7
1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy- Related Literature
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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4. Back matter
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
89047-60-9 (1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy-) Related Products
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